3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one

• IUPAC Name: 3-[[4-(4-bromophenyl)-4-hydroxypiperidin-1-yl]methyl]chromen-4-one
• InChI: InChI=1S/C21H20BrNO3/c22-17-7-5-16(6-8-17)21(25)9-11-23(12-10-21)13-15-14-26-19-4-2-1-3-18(19)20(15)24/h1-8,14,25H,9-13H2
• InChI Key: GMBKOIDNVFGPBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=COC4=CC=CC=C4C3=O
• Molecular Formula: C21H20BrNO3
• Molecular Weight: 414.3 g/mol

Description

3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one is a chemical compound that belongs to the class of flavonoids. It has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one is not fully understood. However, it has been proposed that the compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. It has also been shown to interact with various enzymes, including COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory, antioxidant, and anticancer properties, 3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one has been shown to possess other biochemical and physiological effects. It has been shown to inhibit platelet aggregation and reduce blood pressure in hypertensive rats. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one in lab experiments is its broad range of biological activities. It can be used in various assays to investigate its anti-inflammatory, antioxidant, and anticancer properties. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of 3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to investigate its mechanism of action in more detail, including its interactions with various signaling pathways and enzymes. Additionally, future studies could focus on developing more efficient synthesis methods for the compound and improving its solubility in water to facilitate its use in lab experiments.

Scientific Research Applications

3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one has been extensively studied for its biological activities. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, 3-{[4-(4-bromophenyl)-4-hydroxy-1-piperidinyl]methyl}-4H-chromen-4-one has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.